Cas no 1329613-31-1 (N,N’-(2-Hydroxypropane-1,3-diyl)bisoxy(3-acetyl-1,4-phenylene)dibutanamide(Acebutolol Impurity))

• Product Name: N,N’-(2-Hydroxypropane-1,3-diyl)bisoxy(3-acetyl-1,4-phenylene)dibutanamide(Acebutolol Impurity)
• CAS No: 1329613-31-1
• MF: C₂₇H₃₄N₂O₇
• MW: 498.568068027496
• CID: 3162152
• PubChem ID: 71587977
• Update Time: 2025-07-01

N,N’-(2-Hydroxypropane-1,3-diyl)bisoxy(3-acetyl-1,4-phenylene)dibutanamide(Acebutolol Impurity) Chemical and Physical Properties

Names and Identifiers

• N-[3-acetyl-4-[3-[2-acetyl-4-(butanoylamino)phenoxy]-2-hydroxypropoxy]phenyl]butanamide
• N,N’-[(2-Hydroxypropane-1,3-diyl)bis[oxy(3-acetyl-1,4-phenylene)]]dibutanamide (Acebutolol Impurity)
• N,N'-(((2-hydroxypropane-1,3-diyl)bis(oxy))bis(3-acetyl-4,1-phenylene))dibutyramide
• 1,3-Bis(2-acetyl-4-butyramidophenoxy)-2-hydroxypropane
• 1329613-31-1
• Acebutolol Hydrochloride Imp. H (EP); Acebutolol Imp. H (EP); N,N'-[(2-Hydroxypropane-1,3-diyl)bis[oxy(3-acetyl-1,4-phenylene)]]dibutanamide; Acebutolol Hydrochloride Impurity H; Acebutolol Impurity H
• Acebutolol Impurity H
• N,N'-((2-Hydroxypropane-1,3-diyl)bis(oxy(3-acetyl-1,4-phenylene)))dibutanamide
• N,N'-(((2-Hydroxypropane-1,3-diyl)bis(oxy))-bis(3-acetyl-4,1-phenylene))dibutyramide
• ACEBUTOLOL HYDROCHLORIDE IMPURITY H [EP IMPURITY]
• 6S2RD291K0
• N-(3-ACETYL-4-(3-(2-ACETYL-4-(BUTANOYLAMINO)PHENOXY)-2-HYDROXYPROPOXY)PHENYL)BUTANAMIDE
• 1,3-Bis(2-acetyl- 4-butyramidophenoxy)-2-hydroxypropane
• N,N'-[(2-Hydroxypropane-1,3-diyl)bis[oxy(3-acetyl-1,4-phenylene)]]dibutanamide(Acebutolol Impurity)
• Acebutolol hydrochloride impurity H [EP]
• Q27265418
• N,N'-[(2-Hydroxypropane-1,3-diyl)bis[oxy(3-acetyl-1,4-phenylene)]]dibutanamide
• UNII-6S2RD291K0
• DTXSID00157881
• N,N’-(2-Hydroxypropane-1,3-diyl)bisoxy(3-acetyl-1,4-phenylene)dibutanamide(Acebutolol Impurity)

• Inchi： 1S/C27H34N2O7/c1-5-7-26(33)28-19-9-11-24(22(13-19)17(3)30)35-15-21(32)16-36-25-12-10-20(14-23(25)18(4)31)29-27(34)8-6-2/h9-14,21,32H,5-8,15-16H2,1-4H3,(H,28,33)(H,29,34)
• InChI Key： DSBONHQVMSZXNU-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1C(C)=O)NC(CCC)=O)CC(COC1C=CC(=CC=1C(C)=O)NC(CCC)=O)O

Computed Properties

• Exact Mass: 498.23660143Da
• Monoisotopic Mass: 498.23660143Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 14
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 131Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 194-202°C
• Boiling Point: 781.1±60.0 °C at 760 mmHg
• Flash Point: 426.2±32.9 °C
• Solubility: DMSO (Slightly), Methanol (Slightly)
• Vapor Pressure: 0.0±2.8 mmHg at 25°C

N,N’-(2-Hydroxypropane-1,3-diyl)bisoxy(3-acetyl-1,4-phenylene)dibutanamide(Acebutolol Impurity) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N,N’-(2-Hydroxypropane-1,3-diyl)bisoxy(3-acetyl-1,4-phenylene)dibutanamide(Acebutolol Impurity)

Chemical Profile of N,N’-(2-Hydroxypropane-1,3-diyl)bisoxy(3-acetyl-1,4-phenylene)dibutanamide (Acebutolol Impurity) with CAS No. 1329613-31-1

N,N’-(2-Hydroxypropane-1,3-diyl)bisoxy(3-acetyl-1,4-phenylene)dibutanamide, identified by its CAS number 1329613-31-1, is a significant compound in the realm of pharmaceutical chemistry. This Acebutolol Impurity has garnered attention due to its structural complexity and its relevance in the synthesis and quality control of pharmaceutical intermediates. The compound belongs to a class of molecules that exhibit intricate stereochemistry, making it a subject of interest for researchers exploring advanced synthetic methodologies and drug development strategies.

The molecular structure of N,N’-(2-Hydroxypropane-1,3-diyl)bisoxy(3-acetyl-1,4-phenylene)dibutanamide consists of a central bisoxy bridge connecting two phenyl rings modified with acetyl groups. This arrangement contributes to its unique physicochemical properties, including solubility, reactivity, and potential biological activity. The presence of hydroxyl and amide functional groups further enhances its versatility in chemical transformations, making it a valuable intermediate in the synthesis of more complex pharmaceutical entities.

In recent years, the study of Acebutolol Impurity has been closely linked to advancements in drug metabolism and pharmacokinetics. Researchers have been investigating how impurities like this one can influence the overall efficacy and safety profiles of pharmaceutical products. The structural features of N,N’-(2-Hydroxypropane-1,3-diyl)bisoxy(3-acetyl-1,4-phenylene)dibutanamide make it a useful model compound for studying enzyme interactions and metabolic pathways. This has led to novel insights into how drug impurities can be managed during the development process, ensuring that final therapeutic agents meet stringent quality standards.

The synthesis of N,N’-(2-Hydroxypropane-1,3-diyl)bisoxy(3-acetyl-1,4-phenylene)dibutanamide presents unique challenges due to its complex architecture. Modern synthetic approaches often involve multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to construct the desired molecular framework efficiently. These methods not only enhance the scalability of production but also allow for the incorporation of functional groups that can be further modified for specific applications.

From a regulatory perspective, the presence of Acebutolol Impurity in pharmaceutical formulations must be carefully monitored to comply with international standards such as those set by the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Analytical techniques like high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used to quantify impurities at trace levels. The development of robust analytical methods ensures that even minor contaminants do not compromise the therapeutic integrity of the final product.

Recent research has also explored the potential applications of N,N’-(2-Hydroxypropane-1,3-diyl)bisoxy(3-acetyl-1,4-phenylene)dibutanamide beyond its role as an impurity. Its unique structural motifs have inspired the design of novel ligands for enzyme inhibition studies. For instance, modifications to the phenyl rings or amide groups could lead to compounds with enhanced binding affinity to specific target enzymes involved in metabolic disorders or inflammatory diseases. This underscores the importance of impurity chemistry in driving innovation in drug discovery.

The impact of computational chemistry on understanding Acebutolol Impurity cannot be overstated. Advanced computational methods such as molecular dynamics simulations and quantum mechanical calculations provide insights into the conformational behavior and electronic properties of this compound. These studies help predict how N,N’-(2-Hydroxypropane-1,3-diyl)bisoxy(3-acetyl-1,4-phenylene)dibutanamide interacts with biological targets at a molecular level. Such information is crucial for optimizing synthetic routes and designing derivatives with improved pharmacological properties.

In conclusion,N,N’-(2-Hydroxypropane-1,3-diyl)bisoxy(3-acetyl-1,4-phenylene)dibutanamide (Acebutolol Impurity) with CAS No. 1329613-31-1 represents a fascinating subject of study in pharmaceutical chemistry. Its complex structure and versatile reactivity make it a valuable intermediate in drug synthesis while also serving as a model compound for exploring metabolic pathways and enzyme interactions. As research continues to evolve,Acebutolol Impurity will undoubtedly play a pivotal role in advancing our understanding of drug development and quality control processes.